Cas no 142950-82-1 ((R)-ALPHA-PHENYL-1-PIPERIDINEETHANAMINE)

• Product Name: (R)-ALPHA-PHENYL-1-PIPERIDINEETHANAMINE
• CAS No: 142950-82-1
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• MDL: MFCD31560292
• CID: 1316771
• Update Time: 2025-07-10

(R)-ALPHA-PHENYL-1-PIPERIDINEETHANAMINE Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineethanamine, a-phenyl-, (R)-
• (R)-ALPHA-PHENYL-1-PIPERIDINEETHANAMINE
• (R)-a-Phenyl-1-piperidineethanamine 2HCl
• 1-Piperidineethanamine, α-phenyl-, (αR)-
• (R)-a-Phenyl-1-piperidineethanamine dihydrochloride

• MDL： MFCD31560292
• Inchi： 1S/C13H20N2/c14-13(12-7-3-1-4-8-12)11-15-9-5-2-6-10-15/h1,3-4,7-8,13H,2,5-6,9-11,14H2/t13-/m0/s1
• InChI Key： XNUTYKUKRPEFKX-ZDUSSCGKSA-N
• SMILES： N1(CCCCC1)C[C@@H](C1=CC=CC=C1)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (R)-ALPHA-PHENYL-1-PIPERIDINEETHANAMINE

Introduction to (R)-α-Phenyl-1-Piperidineethanamine (CAS No. 142950-82-1)

(R)-α-Phenyl-1-piperidineethanamine (CAS No. 142950-82-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives and is characterized by its unique stereochemistry, which imparts distinct biological activities compared to its enantiomeric counterpart.

The (R)-α-phenyl-1-piperidineethanamine molecule consists of a phenyl group attached to a piperidine ring via an ethylamine linker. The presence of the chiral center at the α-position of the ethylamine moiety is crucial for its biological activity, as it influences the compound's interactions with various biological targets. This structural feature makes it an attractive candidate for drug development, particularly in areas such as central nervous system (CNS) disorders and neuropsychiatric conditions.

Recent studies have highlighted the potential of (R)-α-phenyl-1-piperidineethanamine in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. These neurotransmitters play critical roles in regulating mood, cognition, and motor function. Research has shown that (R)-α-phenyl-1-piperidineethanamine can act as a selective agonist or antagonist at specific receptors, making it a valuable tool for investigating the mechanisms underlying various neurological disorders.

In preclinical studies, (R)-α-phenyl-1-piperidineethanamine has demonstrated promising effects in animal models of depression and anxiety. It has been found to exhibit antidepressant-like properties by enhancing serotonin and norepinephrine levels in the brain. Additionally, its ability to modulate dopaminergic pathways suggests potential applications in treating conditions such as Parkinson's disease and schizophrenia.

The pharmacokinetic properties of (R)-α-phenyl-1-piperidineethanamine have also been extensively studied. It has been shown to have good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a particular affinity for the CNS. Its metabolism primarily occurs via hepatic enzymes, leading to the formation of several metabolites that are excreted through both renal and biliary routes.

One of the key advantages of (R)-α-phenyl-1-piperidineethanamine is its high selectivity and potency at specific receptor subtypes. This selectivity reduces the risk of off-target effects and adverse reactions, which is a common challenge in drug development. Furthermore, its chiral nature allows for the synthesis of enantiomerically pure forms, which can be optimized for specific therapeutic applications.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and potential side effects of (R)-α-phenyl-1-piperidineethanamine. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials will provide valuable insights into its therapeutic potential and help guide future drug development efforts.

In conclusion, (R)-α-phenyl-1-piperidineethanamine (CAS No. 142950-82-1) represents a promising compound with significant potential in the treatment of various neurological and psychiatric disorders. Its unique structural features and pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs in these areas.